Cas no 35308-72-6 (2-Methyl-4-[(phenylmethyl)oxy]-1H-indole)

• Product Name: 2-Methyl-4-[(phenylmethyl)oxy]-1H-indole
• CAS No: 35308-72-6
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• MDL: MFCD32696219
• CID: 4784639
• Update Time: 2025-11-01

2-Methyl-4-[(phenylmethyl)oxy]-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenylmethoxy-1H-indole
• 4-(Benzyloxy)-2-methyl-1H-indole
• 2-methyl-4-[(phenylmethyl)oxy]-1H-indole
• 2-Methyl-4-[(phenylmethyl)oxy]-1H-indole

• MDL： MFCD32696219
• Inchi： 1S/C16H15NO/c1-12-10-14-15(17-12)8-5-9-16(14)18-11-13-6-3-2-4-7-13/h2-10,17H,11H2,1H3
• InChI Key： QGWACZFSCSTOCG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2=C1C=C(C)N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 4
• Topological Polar Surface Area: 25

Additional information on 2-Methyl-4-[(phenylmethyl)oxy]-1H-indole

Exploring the Chemistry and Applications of 2-Methyl-4-[(phenylmethyl)oxy]-1H-indole (CAS No. 35308-72-6)

2-Methyl-4-[(phenylmethyl)oxy]-1H-indole, with the CAS number 35308-72-6, is a fascinating organic compound that has garnered attention in various scientific and industrial applications. This indole derivative is characterized by its unique molecular structure, which combines a methyl group and a benzyloxy substitution on the indole ring. The compound's versatility makes it a subject of interest in pharmaceutical research, material science, and agrochemical development.

The 2-Methyl-4-[(phenylmethyl)oxy]-1H-indole structure is particularly notable for its potential role in drug discovery. Indole derivatives are widely recognized for their biological activities, and this compound's modifications could lead to novel therapeutic agents. Researchers are exploring its applications in targeting specific enzymes or receptors, making it a hot topic in medicinal chemistry discussions. Recent trends in AI-assisted drug discovery have further highlighted the importance of such specialized compounds in accelerating pharmaceutical innovation.

From a synthetic chemistry perspective, CAS 35308-72-6 presents interesting challenges and opportunities. The benzyloxy group at the 4-position and the methyl group at the 2-position create unique electronic effects that influence the compound's reactivity. This has led to investigations into its use as a building block for more complex molecules, particularly in the development of functional materials with specific optical or electronic properties.

The compound's physical and chemical properties make it valuable for various industrial applications. Its molecular weight of 237.29 g/mol and specific structural features contribute to its solubility characteristics and stability profile. These attributes are crucial when considering its potential in material science applications, where researchers are constantly searching for new organic compounds with tailored properties for advanced technologies.

In the context of current scientific trends, 2-Methyl-4-benzyloxyindole (an alternative name for the compound) aligns with several emerging research areas. The growing interest in green chemistry has prompted investigations into more sustainable synthesis routes for such indole derivatives. Additionally, the compound's potential role in bioactive molecule development makes it relevant to discussions about addressing global health challenges through innovative chemical solutions.

Analytical characterization of 35308-72-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are essential for verifying the compound's purity and structure, especially when it's used as a reference standard or intermediate in pharmaceutical synthesis. The increasing demand for high-purity specialty chemicals in research and industry has further emphasized the importance of rigorous quality control for compounds like this one.

The commercial availability of 2-Methyl-4-[(phenylmethyl)oxy]-1H-indole through chemical suppliers has made it accessible to researchers worldwide. Its pricing and availability often depend on factors such as purity grade, quantity, and supplier capabilities. The compound's market dynamics reflect broader trends in the fine chemicals industry, where specialized intermediates command premium prices due to their unique applications and synthetic challenges.

Safety considerations for handling 2-Methyl-4-[(phenylmethyl)oxy]indole follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. These precautions align with the increasing focus on laboratory safety standards and responsible chemical management in research institutions worldwide.

Future research directions for CAS 35308-72-6 may explore its potential in emerging fields such as molecular electronics or supramolecular chemistry. The compound's structural features could make it a candidate for designing new functional materials with specific electronic or self-assembly properties. Such applications would build upon current interests in developing organic materials for next-generation technologies.

In conclusion, 2-Methyl-4-[(phenylmethyl)oxy]-1H-indole represents an interesting case study in the intersection of fundamental organic chemistry and applied research. Its unique structure and potential applications continue to make it relevant in various scientific discussions. As research techniques advance and new applications emerge, this compound may find even broader utility across different scientific and industrial domains.